Cas no 2229632-17-9 (2-(1-chloroisoquinolin-3-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(1-chloroisoquinolin-3-yl)ethane-1-sulfonyl fluoride
• CAS No: 2229632-17-9
• MF: C₁₁H₉ClFNO₂S
• MW: 273.711064100266
• CID: 6386392
• PubChem ID: 165677621
• Update Time: 2025-05-26

2-(1-chloroisoquinolin-3-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(1-chloroisoquinolin-3-yl)ethane-1-sulfonyl fluoride
• 2229632-17-9
• EN300-2001903

• Inchi： 1S/C11H9ClFNO2S/c12-11-10-4-2-1-3-8(10)7-9(14-11)5-6-17(13,15)16/h1-4,7H,5-6H2
• InChI Key： AHRNLSUCVOKSDG-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=CC(CCS(=O)(=O)F)=N1

Computed Properties

• Exact Mass: 273.0026556g/mol
• Monoisotopic Mass: 273.0026556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.4Ų

Additional information on 2-(1-chloroisoquinolin-3-yl)ethane-1-sulfonyl fluoride

Introduction to 2-(1-chloroisoquinolin-3-yl)ethane-1-sulfonyl fluoride (CAS No. 2229632-17-9)

2-(1-chloroisoquinolin-3-yl)ethane-1-sulfonyl fluoride, with the CAS number 2229632-17-9, is a specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloroisoquinoline moiety and a sulfonyl fluoride functional group. These structural elements contribute to its potential utility in various biological and chemical applications.

The chloroisoquinoline scaffold is a well-known pharmacophore that has been extensively studied for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the sulfonyl fluoride group further enhances the reactivity and functional versatility of the molecule, making it an attractive candidate for the development of novel therapeutic agents.

Recent research has highlighted the potential of 2-(1-chloroisoquinolin-3-yl)ethane-1-sulfonyl fluoride in several key areas. For instance, studies have shown that this compound exhibits potent inhibitory activity against specific enzymes involved in various disease pathways. One notable example is its ability to inhibit serine proteases, which are implicated in inflammatory responses and cancer progression. This property makes it a promising lead compound for the development of anti-inflammatory and anticancer drugs.

In addition to its enzymatic inhibition properties, 2-(1-chloroisoquinolin-3-yl)ethane-1-sulfonyl fluoride has also been investigated for its potential as a probe molecule in chemical biology. The sulfonyl fluoride group can react with nucleophilic residues in proteins, allowing researchers to study protein-protein interactions and post-translational modifications. This application is particularly valuable in understanding complex biological processes and identifying new drug targets.

The synthesis of 2-(1-chloroisoquinolin-3-yl)ethane-1-sulfonyl fluoride has been optimized through various synthetic routes, ensuring high yields and purity. One common approach involves the reaction of 1-chloroisoquinoline with an appropriate sulfonylating agent, followed by fluorination steps. These synthetic methods have been refined to minimize side reactions and improve overall efficiency, making the compound more accessible for large-scale production and further research.

The physicochemical properties of 2-(1-chloroisoquinolin-3-yl)ethane-1-sulfonyl fluoride have also been thoroughly characterized. It is a solid at room temperature with a melting point of approximately 85°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biochemical assays and drug discovery workflows.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include using appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound. It is also recommended to work under a fume hood to minimize exposure to volatile organic compounds.

The potential applications of 2-(1-chloroisoquinolin-3-yl)ethane-1-sulfonyl fluoride extend beyond traditional medicinal chemistry. In materials science, the unique electronic properties of the chloroisoquinoline scaffold have led to its exploration in the development of novel materials with enhanced optical and electronic properties. For example, derivatives of this compound have been used in the synthesis of organic semiconductors for use in organic light-emitting diodes (OLEDs) and solar cells.

In conclusion, 2-(1-chloroisoquinolin-3-yl)ethane-1-sulfonyl fluoride (CAS No. 2229632-17-9) is a versatile compound with significant potential in multiple scientific disciplines. Its unique structural features and functional groups make it an attractive candidate for further research and development in areas such as drug discovery, chemical biology, and materials science. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions to pressing medical challenges.